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Compound of Interest

Compound Name: RU 45144

Cat. No.: B1680180

Initial research efforts to gather information on the compound designated as RU 45144 for its
application in hormone-dependent cancer have been unsuccessful. Publicly available scientific
literature and chemical databases do not contain specific information pertaining to a compound
with this identifier. Therefore, the requested detailed Application Notes and Protocols cannot be
generated at this time.

The designation "RU" is historically associated with compounds developed by the
pharmaceutical company Roussel Uclaf, which famously used this prefix for its research
compounds, such as RU-486 (mifepristone). The numerical suffix, in this case, "45144," would
have been a unique identifier within their internal classification system.

Despite a comprehensive search strategy, no peer-reviewed articles, patents, or database
entries were found that describe the synthesis, mechanism of action, or biological evaluation of
a compound named RU 45144 in the context of breast, prostate, or other hormone-dependent
cancers.

This lack of information could be attributed to several factors:

¢ Internal Designation: The compound may have been an early-stage discovery that was never
pursued for further development or publicly disclosed.
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« Incorrect Identifier: The designation "RU 45144" may be inaccurate, containing a
typographical error.

e Obscure Research: The research may be unpublished or exist only in internal company
archives that are not accessible to the public.

It is also possible that "RU" in this context was misinterpreted and does not refer to a Roussel
Uclaf compound. Searches for "RU" as the chemical symbol for Ruthenium did yield
information on ruthenium-based compounds in cancer research; however, none were identified
with the specific numerical designation of 45144.

Without a confirmed chemical structure, target, or any preliminary biological data for RU 45144,
it is impossible to fulfill the request for detailed application notes, experimental protocols, and
visualizations of its signaling pathways or workflows.

Researchers, scientists, and drug development professionals seeking information on this
compound are advised to verify the identifier. If an alternative name, chemical structure, or any
associated research publication can be provided, a renewed search and subsequent
generation of the requested content may be possible.

« To cite this document: BenchChem. [Unidentified Compound: RU 45144 and its Application
in Hormone-Dependent Cancer Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680180#application-of-ru-45144-in-hormone-
dependent-cancer-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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